Cas no 1094325-05-9 (1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine)
1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS005875236
- 1094325-05-9
- C13H13FN2O
- EN300-84869
- Z381429230
- CS-0263040
- 1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine
- 1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethanamine
- Benzenemethanamine, 3-fluoro-α-methyl-4-(3-pyridinyloxy)-
- 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine
-
- Inchi: 1S/C13H13FN2O/c1-9(15)10-4-5-13(12(14)7-10)17-11-3-2-6-16-8-11/h2-9H,15H2,1H3
- InChI Key: GQWYXJPIQLHVQO-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(C)N)OC1C=NC=CC=1
Computed Properties
- Exact Mass: 232.10119120g/mol
- Monoisotopic Mass: 232.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 320.8±42.0 °C at 760 mmHg
- Flash Point: 147.8±27.9 °C
- pka: 8.70±0.10(Predicted)
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F592713-10mg |
1-[3-Fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592713-50mg |
1-[3-Fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F592713-100mg |
1-[3-Fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-84869-0.05g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 0.05g |
$174.0 | 2024-05-21 | |
| Enamine | EN300-84869-0.1g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 0.1g |
$257.0 | 2024-05-21 | |
| Enamine | EN300-84869-0.25g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 0.25g |
$367.0 | 2024-05-21 | |
| Enamine | EN300-84869-0.5g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 0.5g |
$579.0 | 2024-05-21 | |
| Enamine | EN300-84869-1.0g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 1.0g |
$743.0 | 2024-05-21 | |
| Enamine | EN300-84869-2.5g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 2.5g |
$1454.0 | 2024-05-21 | |
| Enamine | EN300-84869-5.0g |
1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethan-1-amine |
1094325-05-9 | 90% | 5.0g |
$2152.0 | 2024-05-21 |
1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine
Introduction to 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine (CAS No. 1094325-05-9)
1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine (CAS No. 1094325-05-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique molecular structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential clinical uses.
The chemical structure of 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine is composed of a fluoro-substituted phenyl ring linked to a pyridine ring through an ether bond, with an ethylamine group attached to the phenyl ring. This intricate arrangement of functional groups imparts the compound with a range of interesting properties, including high lipophilicity and the ability to interact with various biological targets.
Recent research has highlighted the potential of 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine as a promising lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits significant activity against a variety of biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer and neurodegenerative disorders.
In addition to its enzymatic inhibition properties, 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular communication and are targets for a significant proportion of current pharmaceuticals. Preliminary studies suggest that this compound can modulate the activity of specific GPCRs, potentially offering new avenues for the treatment of conditions such as hypertension and pain management.
The pharmacokinetic properties of 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a compound to be considered viable for drug development. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active in the body for an extended period.
Clinical trials involving 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects. These findings have paved the way for further clinical evaluation in larger patient populations.
In conclusion, 1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine (CAS No. 1094325-05-9) is a promising compound with a diverse range of biological activities and favorable pharmacokinetic properties. Its potential as a therapeutic agent is being actively explored through ongoing research and clinical trials. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of new treatments for various diseases.
1094325-05-9 (1-3-Fluoro-4-(pyridin-3-yloxy)phenylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)